Cas no 65962-98-3 (Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-)

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-, is a sulfonyloxy-substituted methanamine derivative characterized by its reactive amine and sulfonate ester functionalities. The compound's structure, featuring a 2,4,6-trimethylphenyl (mesityl) group, enhances steric hindrance and stability, making it suitable for selective organic transformations. Its sulfonyloxy moiety serves as a potential leaving group in nucleophilic substitution reactions, while the primary amine can participate in condensation or amidation processes. This compound is particularly valuable in synthetic chemistry for constructing complex molecular architectures, such as sulfonamides or amine-linked frameworks. Its stability under controlled conditions and compatibility with diverse reaction conditions underscore its utility in fine chemical synthesis and pharmaceutical intermediates.

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- structure

65962-98-3 structure

Product Name:Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-

CAS No:65962-98-3

MF:C₁₀H₁₅NO₃S

MW:229.296001672745

CID:4115642

PubChem ID:12948664

Update Time:2025-06-07

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

- Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-
- Benzenesulfonic acid, 2,4,6-trimethyl-, methylazanyl ester
- EN300-7539542
- methylamino 2,4,6-trimethylbenzene-1-sulfonate
- SCHEMBL24969530
- O-Mesitylensulfonyl-N-methylhydroxylamin
- 65962-98-3
- Inchi： 1S/C10H15NO3S/c1-7-5-8(2)10(9(3)6-7)15(12,13)14-11-4/h5-6,11H,1-4H3
- InChI Key： YGSMVCXWMDKDET-UHFFFAOYSA-N
- SMILES： C1(S(ONC)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

Exact Mass: 229.07726451Da
Monoisotopic Mass: 229.07726451Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 63.8Å²

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- Pricemore >>

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